![molecular formula C16H18BrN3OS B4840721 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine](/img/structure/B4840721.png)
1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine
Overview
Description
1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has shown promising results in the treatment of various diseases. In
Scientific Research Applications
1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. In addition, the compound has been found to have neuroprotective effects, which could be beneficial in the treatment of neurological disorders such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine is not fully understood. However, it has been proposed that the compound exerts its therapeutic effects by inhibiting various signaling pathways involved in cancer growth, inflammation, and neurodegeneration. The compound has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cancer cell growth and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation. In addition, the compound has been found to activate the Nrf2 pathway, which is involved in cellular defense mechanisms and has been shown to have neuroprotective effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, induce apoptosis, and inhibit angiogenesis. It has also been found to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, the compound has been found to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine in lab experiments include its high yield and purity, as well as its potential therapeutic applications. The compound has been extensively studied and has shown promising results in various disease models. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-[(4-bromo-5-ethyl-2-thienyl)carbonyl]-4-(2-pyridinyl)piperazine. First, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Second, studies are needed to determine the optimal dosage and administration route for the compound. Third, the toxicity of the compound needs to be further evaluated to ensure its safety for use in humans. Fourth, studies are needed to evaluate the potential of the compound as a drug delivery system for targeted therapy. Finally, studies are needed to evaluate the potential of the compound as a diagnostic tool for cancer and other diseases.
Properties
IUPAC Name |
(4-bromo-5-ethylthiophen-2-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrN3OS/c1-2-13-12(17)11-14(22-13)16(21)20-9-7-19(8-10-20)15-5-3-4-6-18-15/h3-6,11H,2,7-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVLSPBGZRPJXHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(S1)C(=O)N2CCN(CC2)C3=CC=CC=N3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.